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Compound of Interest
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Cat. No.: B15137770 Get Quote

Introduction

CJC-1295 is a synthetic analogue of Growth Hormone-Releasing Hormone (GHRH).[1][2] It is a

peptide that consists of the first 29 amino acids of human GHRH, with specific amino acid

substitutions that increase its resistance to enzymatic degradation and extend its half-life.[3]

CJC-1295 is available in two primary forms: with Drug Affinity Complex (DAC) and without

DAC. The DAC component allows the peptide to bind to albumin in the bloodstream,

significantly extending its half-life to about 6-8 days.[4][5] The version without DAC has a much

shorter half-life of approximately 30 minutes, which more closely mimics the natural, pulsatile

release of endogenous GHRH.[2][6] In cell culture, CJC-1295 is a valuable tool for studying the

GHRH signaling pathway and its effects on growth hormone (GH) synthesis and secretion in

pituitary cell lines.[7][8]

Mechanism of Action

CJC-1295 exerts its biological effects by binding with high affinity to the GHRH receptor

(GHRH-R), a G protein-coupled receptor located on the surface of somatotroph cells in the

anterior pituitary gland.[1][4][7] This binding event initiates an intracellular signaling cascade,

primarily through the activation of adenylyl cyclase. This leads to an increase in intracellular

cyclic adenosine monophosphate (cAMP) levels.[4][7][9] Elevated cAMP activates Protein

Kinase A (PKA), which in turn phosphorylates downstream targets, including transcription

factors like cAMP response element-binding protein (CREB).[8][9] This signaling cascade
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ultimately results in increased transcription of the GH gene and stimulates the synthesis and

pulsatile release of stored growth hormone.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the reconstitution and storage

of CJC-1295 for in vitro research.
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Parameter Recommendation Notes

Reconstitution Solvent

Sterile Bacteriostatic Water

(0.9% Benzyl Alcohol)[10][11]

or Sterile Water for Injection.

Bacteriostatic water is

recommended for multi-use

vials as the benzyl alcohol

inhibits bacterial growth for up

to 28 days.[11][12] Sterile

water is for single-use

applications only.[13][14]

Typical Vial Sizes
2 mg, 5 mg, 10 mg lyophilized

powder.[10][15][16]

Always verify the amount of

peptide in your specific vial

before reconstitution.

Reconstitution Volume

1.0 mL - 5.0 mL, depending on

desired stock concentration.

[10][17]

A common target

concentration is 1 mg/mL to

2.5 mg/mL.[17]

Storage (Lyophilized)

Short-term: 2-8°C. Long-term:

-20°C or colder, protected from

light.[18][19]

Lyophilized peptides are stable

for years when stored correctly

at -20°C.[19]

Storage (Reconstituted)

2-8°C for up to 30 days.[20]

For longer-term storage

(months), aliquot and freeze at

-20°C.[18][19]

Avoid repeated freeze-thaw

cycles to maintain peptide

integrity.[19]

Typical Cell Culture Conc.
0.1 - 10 µg/mL in serum-free

media.[21]

The optimal concentration

should be determined

empirically for each cell type

and experimental endpoint

through a dose-response

study.
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Caption: CJC-1295 binds to the GHRH receptor, initiating the cAMP/PKA pathway to promote

GH synthesis and release.
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Experimental Workflow: GH Secretion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: CJC-1295 for Cell Culture
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137770#cjc-1295-reconstitution-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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